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Compound of Interest

Compound Name: 2,2,4,6,6-Pentamethylheptane

Cat. No.: B104275 Get Quote

An In-depth Technical Guide on the Environmental Fate and Biodegradation of 2,2,4,6,6-
Pentamethylheptane

Introduction
2,2,4,6,6-Pentamethylheptane (PMH), a highly branched C12 isoparaffin, is a synthetic

hydrocarbon valued for its stability, low reactivity, and specific physical properties.[1] It is

utilized in various industrial applications, including as a solvent, a component in cosmetic

formulations, and as a fuel for engine development and testing.[1][2][3] Due to its use patterns,

understanding its environmental fate, persistence, and potential for biodegradation is critical for

a comprehensive environmental risk assessment. This guide provides a detailed overview of

the available scientific information regarding the environmental distribution and degradation of

2,2,4,6,6-pentamethylheptane.

Physicochemical Properties
The environmental behavior of a chemical is largely dictated by its physical and chemical

properties. Key properties of 2,2,4,6,6-pentamethylheptane are summarized in Table 1. Its low

water solubility and high octanol-water partition coefficient (log Kow) indicate a strong tendency

to partition from water into soil, sediment, and biota.

Table 1: Physicochemical Properties of 2,2,4,6,6-Pentamethylheptane
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Property Value Unit Reference

Molecular Formula C₁₂H₂₆ - [4]

Molecular Weight 170.33 g/mol [4]

CAS Number 13475-82-6 - [2]

Appearance Colorless, clear liquid - [2][5]

Boiling Point 177.00 to 178.00 °C [2]

Vapor Pressure 1.422 mmHg at 25°C [2]

Water Solubility 0.1508 mg/L at 25°C (est.) [2]

logP (o/w) 6.156 (est.) [2]

Environmental Fate
The environmental fate of 2,2,4,6,6-pentamethylheptane is governed by abiotic and biotic

processes, which determine its persistence, transport, and potential for bioaccumulation.

Abiotic Degradation
Hydrolysis: As an alkane, 2,2,4,6,6-pentamethylheptane lacks hydrolyzable functional

groups. Therefore, hydrolysis is not an expected degradation pathway.

Photolysis: Alkanes do not absorb light in the environmentally relevant UV spectrum (>290

nm). Direct photolysis in water or soil is not a significant removal process.

Mobility and Transport
With very low water solubility and a high log Kow, 2,2,4,6,6-pentamethylheptane is expected

to strongly adsorb to organic matter in soil and sediment. Its moderate vapor pressure suggests

that volatilization from water surfaces can occur. If released to the atmosphere, it is expected to

exist predominantly in the vapor phase.

Biotic Degradation
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The primary mechanism for the environmental degradation of alkanes is microbial action.[6]

However, the molecular structure significantly influences the rate and extent of biodegradation.

General Principles: The microbial degradation of n-alkanes is a well-documented process,

typically initiated by monooxygenase enzymes that oxidize a terminal methyl group to a

primary alcohol.[7][8] This alcohol is further oxidized to an aldehyde and then a fatty acid,

which can be metabolized via the β-oxidation pathway.[9][10]

Influence of Branching: Highly branched alkanes, such as 2,2,4,6,6-pentamethylheptane,

are generally more resistant to biodegradation than their linear counterparts.[6][11] The

presence of quaternary carbon atoms and extensive methyl branching can cause steric

hindrance, preventing microbial enzymes from accessing the alkane chain.[11] While some

microorganisms, particularly certain species of Mycobacterium and Rhodococcus, have

demonstrated the ability to degrade branched alkanes, the process is often slower and less

complete.[6][11]

Specific Data: Specific studies on the ready biodegradability of 2,2,4,6,6-
pentamethylheptane under standard test conditions (e.g., OECD 301) are not readily

available in the reviewed literature. One study noted that branched quaternary carbon

compounds are not likely to be biodegraded under the conditions of the OECD 301C test.

[12] This suggests that the compound is likely to be persistent in the environment.

General Aerobic Alkane Biodegradation Pathway
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General aerobic biodegradation pathway for alkanes.

Bioaccumulation
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Bioaccumulation is the net accumulation of a chemical by an aquatic organism from all

exposure routes. The bioconcentration factor (BCF) is a key metric, representing accumulation

from water alone.

A study investigated the bioconcentration of 2,2,4,6,6-pentamethylheptane in fathead

minnows.[13] While the compound was quantifiable in fish tissue, the study concluded that

efficient metabolism in the fish prevents high levels of bioaccumulation relative to its

hydrophobicity.[13] The reported BCF values are summarized in Table 2. Despite the observed

metabolism, the BCF values are significant and indicate a potential for bioaccumulation.

Table 2: Bioconcentration Data for 2,2,4,6,6-Pentamethylheptane in Fathead Minnows

Parameter Value Unit Comments Reference

Organism

Fathead minnow

(Pimephales

promelas)

- - [13]

Exposure Time 4-10 days -

Sufficient to

approach steady-

state

[13]

Bioconcentration

Factor (BCF)
880 - 3,500 L/kg

Average

fish/water

concentration

ratio

[13]

Experimental Protocols
Standardized test guidelines from organizations like the Organisation for Economic Co-

operation and Development (OECD) are used to evaluate the environmental fate of chemicals.

Protocol for Ready Biodegradability (OECD 301 F
Example)
The OECD 301 F (Manometric Respirometry) test is a common method to assess ready

biodegradability.[14][15]
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Principle: A solution of the test substance in a mineral medium is inoculated with

microorganisms (typically from activated sludge) and incubated in a closed flask under

aerobic conditions. The consumption of oxygen is measured over 28 days and is used to

calculate the percentage of biodegradation.[14][16]

Test Setup:

Preparation: A mineral salt medium is prepared. The test substance is added to achieve a

concentration typically between 50-100 mg/L.

Inoculum: An inoculum, usually from the effluent of a wastewater treatment plant, is added.

[16]

Vessels: The mixture is placed in specially designed respirometer flasks. A CO₂ absorbent

(e.g., potassium hydroxide) is placed in a separate compartment within the flask.

Controls: Parallel flasks are set up including: a) Blank controls (inoculum only), b)

Reference controls (inoculum + a readily biodegradable substance like sodium benzoate),

and c) Toxicity controls (inoculum + test substance + reference substance).[14]

Incubation: Flasks are incubated at a constant temperature (e.g., 22 ± 2°C) in the dark for 28

days.[16] Oxygen consumption is measured continuously or at frequent intervals by a

respirometer.

Data Analysis: The percentage of biodegradation is calculated as the ratio of the oxygen

consumed by the test substance (corrected for the blank) to its Theoretical Oxygen Demand

(ThOD).

Pass Criteria: For a substance to be classified as "readily biodegradable," it must achieve at

least 60% of its ThOD within a 10-day window during the 28-day test period.[14][16]
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Experimental Workflow: OECD 301F Biodegradability Test
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Workflow for an OECD 301F ready biodegradability test.
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Protocol for Bioconcentration Factor (BCF)
Determination
This protocol is based on the methodology used in the fathead minnow study.[13]

Principle: Fish are exposed to a sub-lethal, constant aqueous concentration of the test

substance for a period sufficient to achieve a steady-state concentration in the tissues.

Test System:

Organism: A suitable fish species, such as the fathead minnow (Pimephales promelas), is

used.

Exposure: Fish are held in aquaria with a continuous flow-through system to maintain a

constant concentration of 2,2,4,6,6-pentamethylheptane in the water. The concentration

should be below its maximum aqueous solubility.

Duration: The exposure (uptake phase) continues until the concentration of the chemical in

the fish reaches a plateau (steady-state). This was determined to be between 4 and 10

days for PMH.[13]

Sampling and Analysis:

Water and fish tissue samples are collected at regular intervals throughout the uptake

phase.

The concentration of 2,2,4,6,6-pentamethylheptane in both water and fish tissue (whole

body or specific tissues) is quantified using an appropriate analytical method, such as gas

chromatography-mass spectrometry (GC-MS).

Calculation: The BCF is calculated as the ratio of the chemical's concentration in the fish (Cf)

to its concentration in the water (Cw) at steady-state.

BCF = Cf / Cw
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Logic Diagram for Environmental Fate Assessment
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Relationship between properties and environmental fate.

Conclusion
2,2,4,6,6-Pentamethylheptane is a synthetic branched alkane with physical properties that

favor partitioning to soil, sediment, and biota. Abiotic degradation pathways such as hydrolysis

and photolysis are not significant. The primary route of degradation is expected to be microbial;

however, its highly branched structure with multiple quaternary carbons suggests it is

recalcitrant to biodegradation and likely to be persistent in the environment.[11][12]

Bioconcentration studies confirm its potential to accumulate in aquatic organisms, although

metabolism may limit the extent of accumulation.[13] Further research using standardized

ready biodegradability tests is required to definitively quantify its persistence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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